Cas no 2168496-80-6 (1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine)

1,1-Difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine is a fluorinated amine derivative featuring a methoxypyridine moiety, offering unique physicochemical properties for applications in pharmaceutical and agrochemical research. The difluoro substitution enhances metabolic stability and lipophilicity, potentially improving bioavailability and binding affinity in target interactions. The 6-methoxypyridin-3-yl group introduces electron-rich aromatic character, facilitating π-stacking interactions in molecular recognition. This compound serves as a versatile intermediate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors or CNS-targeting agents. Its structural features make it valuable for structure-activity relationship (SAR) studies and lead optimization in medicinal chemistry. The product is typically supplied with high purity to ensure reproducibility in research applications.

1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine structure

2168496-80-6 structure

Product Name:1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine

CAS No:2168496-80-6

MF:C₉H₁₂F₂N₂O

MW:202.201189041138

CID:6289273

PubChem ID:165850027

Update Time:2025-05-23

1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

- 1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine
- EN300-1949665
- 2168496-80-6
- Inchi： 1S/C9H12F2N2O/c1-14-8-3-2-6(5-13-8)4-7(12)9(10)11/h2-3,5,7,9H,4,12H2,1H3
- InChI Key： CDRHGWRQCAPJEJ-UHFFFAOYSA-N
- SMILES： FC(C(CC1C=NC(=CC=1)OC)N)F

Computed Properties

Exact Mass: 202.09176933g/mol
Monoisotopic Mass: 202.09176933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 48.1Å²

1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1949665-0.05g	1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine	2168496-80-6	0.05g	$1188.0	2023-09-17
Enamine	EN300-1949665-0.1g	1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine	2168496-80-6	0.1g	$1244.0	2023-09-17
Enamine	EN300-1949665-0.25g	1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine	2168496-80-6	0.25g	$1300.0	2023-09-17
Enamine	EN300-1949665-0.5g	1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine	2168496-80-6	0.5g	$1357.0	2023-09-17
Enamine	EN300-1949665-1.0g	1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine	2168496-80-6	1g	$1729.0	2023-05-27
Enamine	EN300-1949665-2.5g	1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine	2168496-80-6	2.5g	$2771.0	2023-09-17
Enamine	EN300-1949665-5.0g	1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine	2168496-80-6	5g	$5014.0	2023-05-27
Enamine	EN300-1949665-10.0g	1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine	2168496-80-6	10g	$7435.0	2023-05-27
Enamine	EN300-1949665-1g	1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine	2168496-80-6	1g	$1414.0	2023-09-17
Enamine	EN300-1949665-5g	1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine	2168496-80-6	5g	$4102.0	2023-09-17

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Additional information on 1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine

1,1-Difluoro-3-(6-Methoxypyridin-3-Yl)Propan-2-Amine: A Comprehensive Overview

The compound 1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine (CAS No. 2168496-80-6) is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated amine group with a pyridine derivative moiety, making it a valuable substrate for various applications in drug discovery and material science.

The synthesis of 1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amine involves a series of intricate chemical transformations, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the stereochemical outcomes of its synthesis, revealing insights into the regioselectivity and stereoselectivity of the reaction pathways involved.

One of the most notable features of this compound is its biological activity. Studies have demonstrated that 1,1-difluoro-3-(6-methoxypyridin-3-yl)propan-2-amines exhibit potent inhibitory effects on key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings have positioned the compound as a promising lead molecule in the development of novel therapeutic agents for Alzheimer's disease and related conditions.

In addition to its pharmacological applications, CAS No. 2168496-80-6 has shown potential in materials science as a building block for advanced polymers and coatings. Its fluorinated structure imparts unique surface properties, such as hydrophobicity and resistance to UV degradation, which are highly desirable in industrial applications.

Recent research has also focused on the environmental impact of 1,1-difluoro-3-(6-methoxypyridin